Carboxy-pyridostatin

• CAS No.: 1417638-60-8
• Product Name: Carboxy-pyridostatin
• Molecular Formula: C35H34N10O7
• Molecular Weight: 706.72
• IUPAC Name: 3-[4-[[2,6-Bis[[4-(2-aminoethoxy)quinolin-2-yl]carbamoyl]pyridin-4-yl]oxymethyl]triazol-1-yl]propanoic acid
• Standard InChI: InChI=1S/C35H34N10O7/c36-10-13-50-29-17-31(39-25-7-3-1-5-23(25)29)41-34(48)27-15-22(52-20-21-19-45(44-43-21)12-9-33(46)47)16-28(38-27)35(49)42-32-18-30(51-14-11-37)24-6-2-4-8-26(24)40-32/h1-8,15-19H,9-14,20,36-37H2,(H,46,47)(H,39,41,48)(H,40,42,49)
• Standard InChIKey: RJTDQPSVSXRGLT-UHFFFAOYSA-N
• SMILES: O=C(O)CCN1N=NC(COC2=CC(C(NC3=NC4=CC=CC=C4C(OCCN)=C3)=O)=NC(C(NC5=NC6=CC=CC=C6C(OCCN)=C5)=O)=C2)=C1
• Appearance: Solid powder
• Description: Carboxy-pyridostatin is a fluorescent probe targeting of G-quadruplex structures and trapping cytoplasmic RNA G-quadruplex structures in cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Carboxy-pyridostatin; Carboxy pyridostatin
• Reference: 1: Rocca R, Talarico C, Moraca F, Costa G, Romeo I, Ortuso F, Alcaro S, Artese A. Molecular recognition of a carboxy pyridostatin toward G-quadruplex structures: Why does it prefer RNA? Chem Biol Drug Des. 2017 Nov;90(5):919-925. doi: 10.1111/cbdd.13015. Epub 2017 Jun 6. PubMed PMID: 28459507.
• Last Modified: Aug 20 2021